Cas no 1804316-20-8 (4-(Aminomethyl)-3-hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Aminomethyl)-3-hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1804316-20-8
• MF: C₈H₉F₃N₂O₃
• MW: 238.163872480392
• CID: 4831756
• Update Time: 2025-07-15

4-(Aminomethyl)-3-hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H9F3N2O3/c1-15-5-2-4(3-12)6(14)7(13-5)16-8(9,10)11/h2,14H,3,12H2,1H3
• InChI Key： YPLYOAVHBMSEQU-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C=C(N=1)OC)CN)O)(F)F

Computed Properties

• Exact Mass: 238.057
• Monoisotopic Mass: 238.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.6

Additional information on 4-(Aminomethyl)-3-hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine

Introduction to 4-(Aminomethyl)-3-hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1804316-20-8)

4-(Aminomethyl)-3-hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine, identified by its CAS number 1804316-20-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including an aminomethyl side chain, a hydroxy group, a methoxy substituent, and a trifluoromethoxy moiety, imparts unique chemical properties and reactivity patterns that make it a valuable intermediate in the synthesis of biologically active molecules.

The structural configuration of this compound is highly intriguing from a chemical perspective. The aminomethyl group (–CH₂NH₂) at the 4-position introduces nucleophilicity, enabling participation in various coupling reactions such as amide, urea, and peptide bond formations. This feature is particularly useful in drug discovery pipelines where site-specific modifications are required to enhance binding affinity or metabolic stability. Concurrently, the hydroxy group (–OH) at the 3-position provides an additional site for hydrogen bonding interactions, which are critical for molecular recognition in biological systems. The methoxy group (–OCH₃) at the 6-position serves as an electron-donating aromatic substituent, influencing electronic properties and potential metabolic pathways.

The most striking feature of 4-(Aminomethyl)-3-hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine is the presence of a trifluoromethoxy group (–OCF₃) at the 2-position. Fluoroalkyl groups are widely recognized for their ability to modulate pharmacokinetic properties such as lipophilicity, solubility, and metabolic resistance. The strong electron-withdrawing nature of fluorine atoms can significantly alter the electronic distribution within the molecule, thereby influencing its reactivity and biological activity. This structural motif has been extensively explored in medicinal chemistry due to its potential to enhance drug-like properties, including improved pharmacological efficacy and reduced off-target effects.

In recent years, there has been growing interest in leveraging such multifunctional pyridine derivatives for therapeutic applications. A notable area of research involves their utility as scaffolds for kinase inhibitors, particularly in targeting aberrant signaling pathways associated with cancer and inflammatory diseases. For instance, studies have demonstrated that pyridine-based compounds with similar structural motifs can interact with ATP-binding pockets of kinases through hydrogen bonding networks involving hydroxyl and amine functionalities. The incorporation of fluorinated groups further optimizes binding interactions by enhancing hydrophobic complementarity with key residues in the enzyme active site.

Moreover, the aminomethyl group in this compound offers a versatile handle for further derivatization through reductive amination or Schiff base formation, allowing for the construction of more complex molecular architectures. Such transformations are instrumental in generating libraries of analogs for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. Computational modeling studies have also highlighted the potential of this scaffold in modulating protein-protein interactions (PPIs), which are increasingly recognized as critical targets for therapeutic intervention.

From an industrial perspective, the synthesis of 4-(Aminomethyl)-3-hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine presents both challenges and opportunities. The presence of multiple reactive sites necessitates careful optimization of synthetic routes to ensure regioselectivity and yield optimization. Advances in transition-metal-catalyzed cross-coupling reactions have provided powerful tools for constructing complex pyridine derivatives efficiently. For example, palladium-catalyzed Buchwald-Hartwig amination reactions can be employed to introduce nitrogen-containing functionalities at specific positions while preserving sensitive functional groups such as hydroxyl and methoxy moieties.

Recent publications have underscored the importance of fluorinated pyridines in developing next-generation antiviral agents. The unique electronic properties conferred by trifluoromethoxy groups can disrupt viral protease active sites or interfere with host-virus interactions by altering conformational dynamics. Preliminary data suggest that derivatives of this compound exhibit promising inhibitory activity against certain RNA-dependent RNA polymerases (RdRp), which are central enzymes in viral replication cycles. Such findings highlight the need for further exploration into its pharmacological potential.

The role of computational chemistry in designing novel derivatives cannot be overstated. Molecular docking simulations have been instrumental in predicting binding affinities and optimizing lead structures before experimental validation becomes feasible. By integrating quantum mechanical calculations with molecular mechanics approaches, researchers can gain insights into how different substituents influence receptor binding landscapes. This interdisciplinary approach has accelerated hit identification processes significantly over recent years.

In conclusion,4-(Aminomethyl)-3-hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine represents a structurally sophisticated molecule with significant untapped potential across multiple domains of pharmaceutical research and development. Its combination of reactive handles—such as an aminomethyl, a hydroxy, a methoxy, and a highly electronegative trifluoromethoxy group—makes it an exceptionally versatile building block for medicinal chemists seeking to design next-generation therapeutics targeting challenging biological targets like kinases or viral enzymes.

As our understanding deepens regarding structure-activity relationships (SARs) within this class of compounds,1804316-20-8 will undoubtedly continue to serve as an important intermediate for both academic investigations and industrial applications aimed at improving human health outcomes through innovative drug discovery strategies.